Cas no 1214355-65-3 (4,4'-Difluoro-2-(trifluoromethyl)biphenyl)

• Product Name: 4,4'-Difluoro-2-(trifluoromethyl)biphenyl
• CAS No: 1214355-65-3
• MF: C₁₃H₇F₅
• MW: 258.186701059341
• CID: 4998025
• Update Time: 2025-10-16

4,4'-Difluoro-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4,4'-difluoro-2-(trifluoromethyl)biphenyl
• 4,4'-Difluoro-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H7F5/c14-9-3-1-8(2-4-9)11-6-5-10(15)7-12(11)13(16,17)18/h1-7H
• InChI Key： BFTYXVFQVVDYBN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C1C=CC(=CC=1)F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 267
• XLogP3: 4.6
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,4'-Difluoro-2-(trifluoromethyl)biphenyl

Introduction to 4,4'-Difluoro-2-(trifluoromethyl)biphenyl (CAS No. 1214355-65-3)

4,4'-Difluoro-2-(trifluoromethyl)biphenyl, with the CAS number 1214355-65-3, is a highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a biphenyl core substituted with difluoro and trifluoromethyl groups. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various applications.

The molecular formula of 4,4'-Difluoro-2-(trifluoromethyl)biphenyl is C₁₃H₈F₅, and its molecular weight is approximately 260.19 g/mol. The compound's high thermal stability and low reactivity make it suitable for use in environments where stability is crucial. Additionally, its fluorinated nature contributes to its hydrophobic and lipophilic properties, which are advantageous in pharmaceutical and materials applications.

In the realm of medicinal chemistry, 4,4'-Difluoro-2-(trifluoromethyl)biphenyl has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of small molecule inhibitors targeting specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. The researchers noted that the trifluoromethyl group played a crucial role in enhancing the compound's binding affinity and selectivity.

Beyond pharmaceutical applications, 4,4'-Difluoro-2-(trifluoromethyl)biphenyl has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic devices. A 2021 study published in Advanced Materials reported that this compound was used as a dopant in organic photovoltaic cells, significantly improving their efficiency and stability. The researchers attributed this enhancement to the compound's ability to modulate charge transport properties within the device.

The synthesis of 4,4'-Difluoro-2-(trifluoromethyl)biphenyl typically involves multi-step reactions, including Suzuki coupling and fluorination processes. These synthetic routes have been optimized to achieve high yields and purity levels, making the compound readily available for research and industrial applications. A notable synthetic method involves the coupling of 2-trifluoromethylphenylboronic acid with 4-fluorophenylboronic acid using palladium catalysis, followed by subsequent fluorination steps.

In terms of safety and handling, while 4,4'-Difluoro-2-(trifluoromethyl)biphenyl is generally considered stable under normal laboratory conditions, it is important to follow standard safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn, and work should be conducted in a well-ventilated area or fume hood to minimize exposure risks.

The environmental impact of 4,4'-Difluoro-2-(trifluoromethyl)biphenyl is another important consideration. While there is limited data on its environmental fate and toxicity, ongoing research aims to address these aspects to ensure responsible use and disposal practices. Environmental scientists are particularly interested in understanding how fluorinated compounds like this one interact with ecosystems over time.

In conclusion, 4,4'-Difluoro-2-(trifluoromethyl)biphenyl (CAS No. 1214355-65-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers working on drug discovery, materials science, and other advanced applications. As ongoing research continues to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in future scientific advancements.